Cas no 885271-23-8 (1H-Indazole-6-propanoicacid)

• Product Name: 1H-Indazole-6-propanoicacid
• CAS No: 885271-23-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 710799
• PubChem ID: 53249803
• Update Time: 2025-04-19

1H-Indazole-6-propanoicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-propanoicacid
• 3-(1H-INDAZOL-6-YL)PROPANOIC ACID
• 3-(1H-Indazol-6-yl)-propionic acid
• DTXSID10693043
• CHOLESTERYLISOAMYLETHER
• FT-0695558
• A1-16211
• AKOS006286709
• 885271-23-8

• Inchi： 1S/C10H10N2O2/c13-10(14)4-2-7-1-3-8-6-11-12-9(8)5-7/h1,3,5-6H,2,4H2,(H,11,12)(H,13,14)
• InChI Key： CVRGUMPECSUQDI-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=C2C=NNC2=C1)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3